Cas no 1251616-30-4 (propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate)

• Product Name: propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate
• CAS No: 1251616-30-4
• MF: C₁₉H₁₈IN₃O₂
• MW: 447.269596576691
• CID: 5396856
• Update Time: 2025-05-26

propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• QJRICNLOEUUNBA-UHFFFAOYSA-N
• propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C19H18IN3O2/c1-11(2)25-19(24)16-10-21-18-15(9-4-12(3)22-18)17(16)23-14-7-5-13(20)6-8-14/h4-11H,1-3H3,(H,21,22,23)
• InChI Key： QJRICNLOEUUNBA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=C(I)C=C2)=C(C(OC(C)C)=O)C=1

Additional information on propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

Recent Advances in the Study of Propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate (CAS: 1251616-30-4)

The compound propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate (CAS: 1251616-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This naphthyridine derivative has been identified as a promising candidate for targeting specific biological pathways, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit protein kinases involved in cancer cell proliferation. Structural analysis reveals that the 4-iodophenylamino moiety plays a critical role in binding to the ATP-binding site of these kinases, thereby disrupting their activity. Additionally, the propan-2-yl ester group enhances the compound's bioavailability, making it a viable candidate for further drug development. These insights have been supported by in vitro and in vivo studies, which demonstrate significant anti-tumor effects in various cancer cell lines.

Another area of interest is the compound's potential application in combating antibiotic-resistant bacterial infections. Preliminary data suggest that propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate exhibits potent activity against multidrug-resistant strains, possibly through interference with bacterial DNA replication. Researchers are currently exploring its synergistic effects with existing antibiotics to enhance therapeutic outcomes.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent efforts have focused on structural modifications to improve its pharmacological profile. For instance, replacing the iodine atom with other halogens or functional groups has shown varying degrees of success in enhancing potency and reducing toxicity. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives.

In conclusion, propan-2-yl 4-[(4-iodophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to translate these findings into clinical applications, addressing unmet medical needs in oncology and infectious diseases. Future studies will likely focus on advancing this compound through preclinical and clinical trials, with the ultimate goal of developing a novel therapeutic agent.